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6-Chloro-7-methoxyquinazolin-

4(3H)-one

Cat. No.: B13112846

Get Quote

Executive Summary
The quinazolin-4(3H)-one scaffold is a privileged structure in medicinal chemistry, serving as

the pharmacophore for multiple EGFR tyrosine kinase inhibitors (TKIs), including Gefitinib and

Erlotinib. The specific derivative 6-Chloro-7-methoxyquinazolin-4(3H)-one represents a

critical "locked" intermediate where the 6-position is halogenated for subsequent cross-coupling

or lipophilic modulation, and the 7-position bears a fixed methoxy group.

This Application Note provides a high-fidelity protocol for synthesizing this target with >95%

purity. Unlike generic methods, this guide focuses on the regioselective chlorination of 2-amino-

4-methoxybenzoic acid, a step often plagued by over-chlorination or positional isomerism. We

utilize a soft chlorination approach followed by a high-temperature Niementowski-type

cyclization.

Retrosynthetic Analysis & Strategy
To ensure operational efficiency and scalability, the synthesis is disconnected into two primary

phases. The strategic choice of starting material, 2-amino-4-methoxybenzoic acid (4-

methoxyanthranilic acid), leverages the directing effects of the amino and methoxy groups to
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install the chlorine atom precisely at the C5 position (which becomes C6 in the quinazoline

ring).

Logical Pathway
Target: 6-Chloro-7-methoxyquinazolin-4(3H)-one.

Disconnection: C2-N3 bond (Cyclization).

Intermediate: 2-Amino-5-chloro-4-methoxybenzoic acid.[1][2][3][4][5]

Starting Material: 2-Amino-4-methoxybenzoic acid.[1][6]

TARGET
6-Chloro-7-methoxyquinazolin-4(3H)-one

INTERMEDIATE
2-Amino-5-chloro-4-methoxybenzoic acid

Retrosynthetic Step 1
(De-cyclization)

STARTING MATERIAL
2-Amino-4-methoxybenzoic acid

Retrosynthetic Step 2
(De-chlorination)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow. The synthesis relies on the orthogonal activation of the

benzene ring to achieve regioselective chlorination.

Detailed Experimental Protocols
Phase 1: Regioselective Chlorination
Objective: Synthesize 2-Amino-5-chloro-4-methoxybenzoic acid. Challenge: Preventing

dichlorination at position 3 and 5. Solution: Use of N-Chlorosuccinimide (NCS) as a "soft"

chlorinating agent in a polar aprotic solvent.
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Reagents & Materials
Reagent MW ( g/mol )

Equiv.[5][7][8]
[9][10][11][12]

Mass/Vol Role

2-Amino-4-

methoxybenzoic

acid

167.16 1.0 10.0 g Substrate

N-

Chlorosuccinimid

e (NCS)

133.53 1.05 8.4 g
Chlorinating

Agent

Acetonitrile

(ACN)
- - 100 mL Solvent

DMF (Catalytic) - - 1 mL Promoter

Step-by-Step Protocol
Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 10.0

g of 2-amino-4-methoxybenzoic acid in 100 mL of Acetonitrile. Add 1 mL of DMF to aid

solubility.

Temperature Control: Cool the suspension to 0–5°C using an ice bath. Note: Lower

temperature improves regioselectivity.

Addition: Add 8.4 g of NCS portion-wise over 30 minutes. Do not dump all at once; this

prevents localized hot spots that lead to side products.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature (25°C).

Stir for 4–6 hours.

Monitoring: Check via TLC (50:50 Ethyl Acetate:Hexane). The starting material (Rf ~0.4)

should disappear, replaced by a slightly less polar product.

Quench & Isolation:

Pour the reaction mixture into 300 mL of ice-cold water.
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Stir vigorously for 15 minutes. The product will precipitate as a beige/off-white solid.

Filter the solid using a Buchner funnel.

Wash the cake with 2 x 20 mL of cold water to remove succinimide byproducts.

Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

Expected Yield: 85–90% (approx. 10.5 g).

Appearance: Off-white to pale yellow powder.

Phase 2: Cyclization to Quinazolinone
Objective: Form the pyrimidine ring to generate 6-Chloro-7-methoxyquinazolin-4(3H)-one.

Method: Niementowski condensation modified with Formamide.

Reagents & Materials
Reagent MW ( g/mol )

Equiv.[5][7][8]
[9][10][11][12]

Mass/Vol Role

2-Amino-5-

chloro-4-

methoxybenzoic

acid

201.61 1.0 10.0 g Intermediate

Formamide 45.04 10.0 20 mL
Reagent &

Solvent

Ammonium

Acetate
77.08 0.5 1.9 g Catalyst

Step-by-Step Protocol
Setup: Place 10.0 g of the Phase 1 intermediate into a 100 mL round-bottom flask. Add 20

mL of Formamide and 1.9 g of Ammonium Acetate.

Thermal Cycle:

Equip with a reflux condenser and a drying tube (calcium chloride).
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Heat the mixture to 145–150°C. Critical: The reaction requires high heat to drive off water

and effect ring closure.

Stir for 6–8 hours. The suspension will eventually dissolve and then may re-precipitate

product.

Workup:

Cool the reaction mixture to roughly 80°C.

Slowly add 50 mL of cold water. This precipitates the hydrophobic quinazolinone.

Cool further to 0°C in an ice bath and stir for 30 minutes.

Purification:

Filter the crude solid.[5]

Wash 1: Water (2 x 30 mL) to remove excess formamide.

Wash 2: Cold Ethanol (1 x 10 mL) to remove unreacted organics.

Recrystallization (Optional but recommended): Recrystallize from DMF/Ethanol (1:3) if

purity is <98%.

Final Drying: Vacuum dry at 60°C.

Expected Yield: 75–80%.[5]

Appearance: White to off-white crystalline solid.

Mechanism of Regioselectivity[14]
Understanding why the chlorine attaches at position 5 is vital for troubleshooting.

Amino Group (-NH2) at C2: Strong activator. Directs Ortho (C1, C3) and Para (C5).

Methoxy Group (-OMe) at C4: Strong activator. Directs Ortho (C3, C5) and Para (C1).
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Synergy at C5: Position 5 is Para to the Amino group and Ortho to the Methoxy group. Both

directing effects reinforce each other here.

Steric Hindrance at C3: Position 3 is flanked by the Amino and Methoxy groups, making it

sterically inaccessible to the NCS reagent compared to C5.

Directing Effects
Benzene Ring

2-NH2
(Activates 3, 5)

4-OMe
(Activates 3, 5)

Position 3
(Sterically Hindered)

Ortho

Position 5
(Highly Activated)

Para Directing

Ortho

Ortho Directing

Click to download full resolution via product page

Figure 2: Electronic directing effects on the benzoic acid scaffold. The convergence of

activation vectors at C5 ensures high regioselectivity.

Analytical Quality Control
Validate your product using the following specifications.

Test Acceptance Criteria Method

Appearance White to off-white solid Visual

Melting Point 275–280°C (Decomp) Capillary

HPLC Purity > 98.0%
C18 Column, ACN:Water

(0.1% TFA)

1H NMR (DMSO-d6)

δ 8.08 (s, 1H, H-2), 7.98 (s,

1H, H-5), 7.25 (s, 1H, H-8),

3.95 (s, 3H, OMe)

400 MHz

Mass Spec (ESI) [M+H]+ = 211.02 (approx) Positive Mode
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Note: The C2 proton (approx 8.08 ppm) is characteristic of the quinazolinone ring formation.

Troubleshooting & Expert Tips
"Gummy" Reaction in Phase 2:

Cause: Incomplete removal of water or too low temperature.

Fix: Ensure temperature stays above 145°C. If the product oils out upon water addition,

reheat to dissolve and cool very slowly with vigorous stirring to induce crystallization.

Over-Chlorination:

Symptom:[7][8][10][11][13][14] Mass spec shows M+2 peak pattern indicative of two

chlorines.

Prevention: Strictly control stoichiometry (1.05 eq NCS) and temperature (keep <25°C).

Do not use Chlorine gas (Cl2) as it is too aggressive.

Color Issues:

Symptom:[7][8][10][11][13][14] Product is dark brown/purple.

Fix: Oxidation of the amino group prior to cyclization. Perform the chlorination under

Nitrogen atmosphere. Wash the final product with cold ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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